4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride

• IUPAC Name: 4-(cyclopropylamino)piperidine-4-carboxamide;dihydrochloride
• InChI: InChI=1S/C9H17N3O.2ClH/c10-8(13)9(12-7-1-2-7)3-5-11-6-4-9;;/h7,11-12H,1-6H2,(H2,10,13);2*1H
• InChI Key: YQIITJNBKJNAEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2(CCNCC2)C(=O)N.Cl.Cl
• Molecular Formula: C9H19Cl2N3O
• Molecular Weight: 256.17 g/mol

Description

4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride (4-CPPCD) is an organic compound that has been studied for its potential applications in scientific research. It is a small molecule that has been developed as a tool for use in various laboratory experiments. 4-CPPCD is a member of the piperidine class of compounds, which are known for their ability to bind to and modulate the activity of various proteins. 4-CPPCD has been studied for its ability to modulate the activity of certain proteins in the body, as well as its potential applications in medical research.

Scientific Research Applications

4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride has been studied for its potential applications in scientific research. It has been used in laboratory experiments to study the activity of various proteins, as well as its ability to modulate the activity of certain proteins in the body. It has also been studied for its potential applications in medical research, such as the study of diseases, drug development, and drug delivery.

Mechanism of Action

4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride acts as a modulator of protein activity. It binds to certain proteins and can either activate or inhibit their activity. This is dependent on the specific protein and the conditions of the experiment. For example, 4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride has been shown to activate the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride has been studied for its biochemical and physiological effects. It has been shown to modulate the activity of certain proteins, such as acetylcholinesterase, which can lead to changes in neurotransmission and other physiological processes. It has also been studied for its potential applications in medical research, such as the study of diseases, drug development, and drug delivery.

Advantages and Limitations for Lab Experiments

4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with and store. It is also relatively inexpensive to produce, which makes it an attractive option for researchers. Additionally, it is a highly specific modulator, which makes it useful for studying the activity of specific proteins.
However, there are some limitations to using 4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride in laboratory experiments. It is not as stable as some other compounds, which can make it difficult to store and use over long periods of time. Additionally, it is not as widely studied as some other compounds, which can limit the amount of information available on its effects.

Future Directions

There are several future directions for the use of 4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride in scientific research. One potential direction is to further explore its ability to modulate the activity of certain proteins. Additionally, further research could be done to investigate its potential applications in medical research, such as the study of diseases, drug development, and drug delivery. Finally, further research could be done to explore its potential uses in other areas, such as industrial applications or environmental applications.